![molecular formula C14H7BrINO2 B5917230 2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one](/img/structure/B5917230.png)
2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. This compound is also known as BI-1, and it exhibits unique properties that make it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one is not fully understood, but it is believed to involve the inhibition of certain proteins that are involved in cell growth and proliferation. Specifically, BI-1 has been shown to inhibit the activity of the protein Bcl-2, which is known to play a critical role in cancer cell survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one are still being investigated. However, it has been shown to exhibit potent anti-cancer properties in various in vitro and in vivo studies. Additionally, BI-1 has been shown to exhibit anti-inflammatory effects and to have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one in lab experiments is its potent anti-cancer properties. Additionally, BI-1 is relatively easy to synthesize and can be obtained in sufficient quantities for use in various experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for the investigation of 2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one. One potential direction is to further investigate its anti-cancer properties and to explore its potential use in combination with other anti-cancer agents. Additionally, BI-1 could be investigated for its potential use in the treatment of other diseases, such as inflammatory disorders and neurodegenerative diseases. Finally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for its use in various applications.
Synthesis Methods
The synthesis of 2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one involves several steps, including the reaction of 2-aminophenol with 3-bromobenzoic acid to form 2-(3-bromophenyl)benzoxazole. This intermediate product is then reacted with iodine and potassium carbonate to produce the final product, 2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one.
Scientific Research Applications
The unique properties of 2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one make it a promising candidate for various scientific research applications. One of the most significant applications of this compound is in medicinal chemistry, where it has been shown to exhibit potent anti-cancer properties. Additionally, BI-1 has been investigated for its potential use as an anti-inflammatory agent and in the treatment of neurodegenerative diseases.
properties
IUPAC Name |
2-(3-bromophenyl)-6-iodo-3,1-benzoxazin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7BrINO2/c15-9-3-1-2-8(6-9)13-17-12-5-4-10(16)7-11(12)14(18)19-13/h1-7H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SILBQGFTXLJEGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C2=NC3=C(C=C(C=C3)I)C(=O)O2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7BrINO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.